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Compound of Interest

Compound Name: 3-Phenylcyclohexanol

Cat. No.: B1616532 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents like 3-Phenylcyclohexanol are paramount for ensuring

laboratory safety and environmental compliance. This guide provides comprehensive,

immediate, and procedural information for the operational use and disposal of 3-
Phenylcyclohexanol.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 3-Phenylcyclohexanol is
the foundation of a robust safety plan.
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Property Value Source

Molecular Formula C₁₂H₁₆O [1][2][3]

Molecular Weight 176.25 g/mol [1]

Appearance Light yellow solid [4]

Odor Odorless [4]

Melting Point/Range 58 - 62 °C / 136.4 - 143.6 °F [4]

Boiling Point/Range 153 °C / 307.4 °F @ 20 mmHg [4][5]

Flash Point 113.3 °C [2]

Density 1.051 g/cm³ [2]

Vapor Pressure 0.000673 mmHg at 25°C [2]

Hazard Identification and GHS Classification
While specific GHS classification for 3-Phenylcyclohexanol is not consistently available,

related compounds and safety data sheets for similar chemicals indicate the following potential

hazards.

Hazard Classification Precautionary Statements

Skin Corrosion/Irritation Causes skin irritation
P264, P280, P302+P352,

P332+P313, P362

Serious Eye Damage/Eye

Irritation
Causes serious eye irritation

P264, P280,

P305+P351+P338,

P337+P313

Specific Target Organ Toxicity

(Single Exposure)
May cause respiratory irritation

P261, P271, P304+P340,

P312, P403+P233, P405

Note: This information is based on data for 3-Phenylcyclohexanone and should be used as a

precautionary guide.[6]
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Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to minimize exposure and ensure personal

safety when handling 3-Phenylcyclohexanol.

Task Eye Protection
Hand
Protection

Respiratory
Protection

Protective
Clothing

Weighing and

Transferring

Solid

Safety glasses

with side shields

or chemical

safety goggles.

Disposable nitrile

gloves.

N95 respirator if

dust is

generated.

Standard

laboratory coat.

Preparing

Solutions

Chemical splash

goggles.

Disposable nitrile

gloves.

Use in a well-

ventilated area or

fume hood.

Standard

laboratory coat.

Handling

Solutions

Safety glasses

with side shields.

Disposable nitrile

gloves.

Use in a well-

ventilated area.

Standard

laboratory coat.

Cleaning and

Waste Disposal

Chemical splash

goggles.

Heavy-duty nitrile

gloves.

Not generally

required if

handled in a

well-ventilated

area.

Standard

laboratory coat.

Operational Plan: Handling and Disposal
A systematic approach to handling and disposal is crucial for safety and to prevent

environmental contamination.

Experimental Workflow for Handling 3-
Phenylcyclohexanol
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Workflow for Handling 3-Phenylcyclohexanol

Preparation

Handling

Cleanup & Disposal

Prepare clean work area
(fume hood)

Don appropriate PPE

Weigh solid 3-Phenylcyclohexanol

Prepare solution

Conduct experiment

Decontaminate glassware and surfaces

Collect liquid and solid waste

Label waste container

Store waste in designated area

Dispose of waste via approved vendor

Doff PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 3-Phenylcyclohexanol.
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Step-by-Step Handling Protocol
Preparation: Before beginning work, ensure the designated workspace, preferably a

chemical fume hood, is clean and uncluttered.[7] Cover the work surface with absorbent,

disposable bench paper.

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.[8]

Weighing and Transfer: Conduct all weighing and transfer operations of solid 3-
Phenylcyclohexanol within a chemical fume hood or other ventilated enclosure to minimize

inhalation exposure.

Solution Preparation: When preparing solutions, slowly add the solid 3-Phenylcyclohexanol
to the solvent to avoid splashing.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[8] Clean all contaminated surfaces.

Step-by-Step Disposal Plan
All waste materials contaminated with 3-Phenylcyclohexanol should be treated as hazardous

chemical waste.

Waste Collection: Collect all waste containing 3-Phenylcyclohexanol, including unused

product and contaminated materials (e.g., absorbent pads, gloves), in a designated, properly

labeled, and sealed container.[9]

Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name ("3-
Phenylcyclohexanol"), and all relevant hazard symbols.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area,

away from incompatible materials.

Professional Disposal: Arrange for the collection and disposal of the chemical waste through

a licensed and approved hazardous waste disposal company. Provide the waste disposal

company with the Safety Data Sheet (SDS) for 3-Phenylcyclohexanol.
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Emergency Procedures
Spill Response

Evacuate: Evacuate the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: If safe to do so, contain the spill using an inert absorbent material such as sand,

earth, or a commercial sorbent. Do not use combustible materials like paper towels.

Collect: Carefully collect the absorbed material and place it in a sealed, labeled container for

disposal as hazardous waste.

Decontaminate: Clean the spill area with an appropriate solvent, and collect the cleaning

materials for disposal as hazardous waste.

Report: Report the spill to your laboratory supervisor and Environmental Health and Safety

(EHS) department in accordance with your institution's policies.[7]

First Aid Measures
Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[4]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes. Get medical attention if symptoms occur.[4]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[4]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterward. Never give anything by mouth to an unconscious person. Call a physician or

poison control center immediately.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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